Cas no 87863-62-5 (Ytterbium Trifluoroacetate)

• Product Name: Ytterbium Trifluoroacetate
• CAS No: 87863-62-5
• MF: C₆F₉O₆Yb
• MW: 512.086227416992
• CID: 709020
• Update Time: 2025-05-22

Ytterbium Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-trifluoro-, ytterbium(3+) salt (3:1)
• 2,2,2-trifluoroacetate,ytterbium(3+)
• YTTERBIUM TRIFLUOROACETATE
• Ytterbium Trifluoroacetate

• Inchi： 1S/3C2HF3O2.Yb/c3*3-2(4,5)1(6)7;/h3*(H,6,7);/q;;;+3/p-3
• InChI Key： VTUCCXROZBIRRC-UHFFFAOYSA-K
• SMILES： [Yb+3].FC(C(=O)[O-])(F)F.FC(C(=O)[O-])(F)F.FC(C(=O)[O-])(F)F

Additional information on Ytterbium Trifluoroacetate

Comprehensive Guide to Ytterbium Trifluoroacetate (CAS No. 87863-62-5): Properties, Applications, and Market Insights

Ytterbium Trifluoroacetate (CAS No. 87863-62-5) is a rare-earth metal compound that has garnered significant attention in advanced material sciences and specialty chemical applications. As a member of the lanthanide trifluoroacetate family, this compound exhibits unique physicochemical properties, making it invaluable in fields such as catalysis, optical materials, and nanotechnology. In this comprehensive guide, we delve into the molecular structure, industrial applications, and emerging trends surrounding Yb(CF3COO)3.

The chemical formula of Ytterbium Trifluoroacetate is Yb(CF3COO)3, with a molecular weight of 498.11 g/mol. This white to off-white crystalline powder is highly soluble in polar organic solvents like ethanol and acetonitrile, a feature that enhances its utility in solution-phase chemical processes. Researchers have identified its exceptional thermal stability (decomposing above 300°C) as particularly advantageous for high-temperature applications, including the synthesis of ytterbium-doped materials for laser systems.

One of the most prominent applications of Ytterbium Trifluoroacetate lies in the production of advanced optical materials. The compound serves as a precursor for rare-earth oxide coatings used in fiber optics and laser gain media. Recent studies published in "Journal of Materials Chemistry C" (2023) highlight its role in developing next-generation upconversion nanoparticles for biomedical imaging, where ytterbium's unique electronic configuration enables efficient near-infrared to visible light conversion.

The catalysis field has witnessed growing interest in Yb(CF3COO)3 as a Lewis acid catalyst for organic transformations. Its trifluoroacetate ligands exhibit remarkable leaving group properties, facilitating various C-C bond formation reactions. Industry reports indicate a 15% annual growth in demand for rare-earth catalysts, driven by pharmaceutical intermediates and fine chemical production. The compound's moisture sensitivity requires careful handling under inert atmospheres, a consideration that manufacturers emphasize in technical datasheets.

Material scientists are exploring novel applications of Ytterbium Trifluoroacetate in energy storage systems. A 2024 study in "Advanced Energy Materials" demonstrated its potential as a doping agent in perovskite solar cells, where it improves charge carrier mobility and device stability. This aligns with the global push toward renewable energy solutions, making Yb-based materials a subject of intense research in photovoltaics.

The global market for ytterbium compounds is projected to reach $42 million by 2027, according to Market Research Future. North America and Asia-Pacific regions dominate consumption, particularly in the electronics and photonics sectors. Manufacturers are developing innovative synthesis methods to improve the purity (>99.9%) and yield of Ytterbium Trifluoroacetate, responding to stringent quality requirements from high-tech industries.

From a safety perspective, Yb(CF3COO)3 requires standard laboratory precautions for metal-organic compounds. While not classified as hazardous under GHS criteria, proper PPE including gloves and safety goggles is recommended during handling. The compound's stability profile makes it suitable for international shipping under standard regulations for rare-earth chemicals.

Emerging research directions include the use of Ytterbium Trifluoroacetate in quantum computing materials and as a precursor for atomic layer deposition (ALD) processes. A 2023 patent application revealed its utility in creating high-k dielectric films for semiconductor applications, potentially addressing miniaturization challenges in microelectronics. These developments position Yb(CF3COO)3 as a critical material in the fourth industrial revolution.

For researchers and procurement specialists, key considerations when working with Ytterbium Trifluoroacetate include storage conditions (desiccated, inert atmosphere), analytical characterization methods (FTIR, XRD), and compatibility with common organic solvents. Technical databases highlight its distinctive infrared absorption bands at 1675 cm⁻¹ and 1440 cm⁻¹, useful for quality verification. The compound's shelf life typically exceeds 24 months when stored properly in amber glass containers.

The synthesis of Ytterbium Trifluoroacetate typically involves the reaction of ytterbium oxide with trifluoroacetic acid under controlled conditions. Process optimization has reduced production costs by 30% since 2020, according to industry analysts. This cost reduction, combined with expanding applications, suggests strong growth potential for this specialty rare-earth compound in both academic and industrial settings.